Cas no 16948-09-7 (Na-Tosyl-Ne-Boc-L-lysine)

Na-Tosyl-Ne-Boc-L-lysine structure
Na-Tosyl-Ne-Boc-L-lysine structure
Product Name:Na-Tosyl-Ne-Boc-L-lysine
CAS No:16948-09-7
MF:C18H28N2O6S
MW:400.489724159241
MDL:MFCD00237288
CID:122002
PubChem ID:3013735
Update Time:2025-04-18

Na-Tosyl-Ne-Boc-L-lysine Chemical and Physical Properties

Names and Identifiers

    • (S)-6-((tert-Butoxycarbonyl)amino)-2-(4-methylphenylsulfonamido)hexanoic acid
    • (2S)-2-[(4-methylphenyl)sulfonylamino]-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
    • L-Lysine,N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(4-methylphenyl)sulfonyl]-
    • NA-TOSYL-NE-BOC-L-LYSINE
    • Tos-Lys(Boc)-OH
    • TOS-LYSINE(BOC)-OH
    • TOSYL-N-EPSILON-BOC-L-LYSINE
    • Tos-L-Lys(Boc)-OH
    • Nalpha-Tosyl-Nepsilon-Boc-L-lysine
    • (S)-6-AMino-2-(4-MethylphenylsulfonaMido)hexanoic acid
    • N6-[(1,1-Dimethylethoxy)carbonyl]-N2-[(4-methylphenyl)sulfonyl]-L-lysine
    • L-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-N2-[(4-methylphenyl)sulfonyl]-
    • (S)-6-(tert-butoxycarbonylamino)-2-(4-methylphenylsulfonamido)hexanoic acid
    • GJXKBGKAUIMAKK-HNNXBMFYSA-N
    • CS-0447819
    • Nalpha-(4-methylbenzenesulfonyl)-Nepsilon-tert-butoxycarbonyl-L-lysine
    • CHEMBL181525
    • Lysine derivative 2
    • F10684
    • AKOS016003541
    • 16948-09-7
    • N~6~-(tert-Butoxycarbonyl)-N~2~-(4-methylbenzene-1-sulfonyl)-L-lysine
    • MFCD00237288
    • N6-(tert-butoxycarbonyl)-N2-tosyl-L-lysine
    • (2S)-6-{[(tert-butoxy)carbonyl]amino}-2-[(4-methylbenzene)sulfonamido]hexanoic acid
    • (2S)-6-(tert-butoxycarbonylamino)-2-(p-tolylsulfonylamino)hexanoic acid
    • AS-46839
    • C18H28N2O6S
    • BDBM9849
    • DTXSID00388456
    • Na-Tosyl-Ne-Boc-L-lysine≥ 98% (HPLC)
    • (2S)-6-[(TERT-BUTOXYCARBONYL)AMINO]-2-(4-METHYLBENZENESULFONAMIDO)HEXANOIC ACID
    • Na-Tosyl-Ne-Boc-L-lysine
    • MDL: MFCD00237288
    • Inchi: 1S/C18H28N2O6S/c1-13-8-10-14(11-9-13)27(24,25)20-15(16(21)22)7-5-6-12-19-17(23)26-18(2,3)4/h8-11,15,20H,5-7,12H2,1-4H3,(H,19,23)(H,21,22)/t15-/m0/s1
    • InChI Key: GJXKBGKAUIMAKK-HNNXBMFYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N[C@H](C(=O)O)CCCCNC(=O)OC(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 400.16694
  • Monoisotopic Mass: 400.16680779g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • Density: 1.218±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.08 g/l) (25 º C),
  • PSA: 121.8

Na-Tosyl-Ne-Boc-L-lysine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N234115-500mg
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$ 210.00 2022-06-03
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abcr
AB314155-1 g
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€145.00 2023-04-26
abcr
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